5-Methylhex-5-enenitrile
Overview
Description
5-Methylhex-5-enenitrile is a useful research compound. Its molecular formula is C7H11N and its molecular weight is 109.17 g/mol. The purity is usually 95%.
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Scientific Research Applications
Decomposition and Isomerization Studies
A study by Awan et al. (2010) investigated the decomposition and isomerization reactions of 5-methylhex-1-yl radical, closely related to 5-Methylhex-5-enenitrile. Using the single pulse shock tube technique, they explored reactions at various temperatures and pressures, revealing insights into alkene product formation and reaction mechanisms involving reversible intramolecular H-transfer reactions (Awan, McGivern, Tsang, & Manion, 2010).
Precursor for Synthesis
Zhang et al. (2013) identified 5-Hydroxypent-2-enenitriles as precursors for synthesizing various compounds of synthetic and biological interest. Their research highlights the potential of using similar structures in the creation of dihydropyranones, dienenitriles, and functionalized naphthalenes through specific chemical reactions (Zhang, Jia, Liu, Guo, Song, & Fan, 2013).
Enantioselective Synthesis
Burk et al. (2003) developed an enantioselective synthesis method for (S)-(+)-3-aminomethyl-5-methylhexanoic acid, which included the asymmetric hydrogenation of a closely related compound, demonstrating the potential application of this compound in the synthesis of complex molecules (Burk et al., 2003).
Tail-to-Tail Cross-dimerization
Matsuoka, Fukumoto, and Suzuki (2017) reported the tail-to-tail cross-dimerization of methyl methacrylate/methacrylonitrile with acrylates, catalyzed by N-heterocyclic carbene. This process led to the production of new difunctional compounds, including 5-cyanohex-4-enoates, demonstrating the utility of compounds similar to this compound in producing novel chemical structures (Matsuoka, Fukumoto, & Suzuki, 2017).
Nitration Products for Energetic Materials
Klapötke and Stierstorfer (2007) explored the nitration of certain compounds to create products like 5-(nitrimino)-1H-tetrazole, which have properties similar to common explosives. This research underscores the potential for using this compound derivatives in the development of energetic materials (Klapötke & Stierstorfer, 2007).
Hypohalogenation for Organic Synthesis
Veliev et al. (2007) conducted hypohalogenation of vinyl- and allylacetylenes, including 2-methylhex-5-en-3-yn-2-ol, demonstrating that this compound can be involved in reactions producing halohydrins, which are useful in organic synthesis (Veliev, Sadygov, Alimardanov, & Shatirova, 2007).
Asymmetric Synthesis and Cyclisations
Braddock and Brown (2000) described the asymmetric synthesis of (R)-2-isopropyl-5-methylhex-5-enal, revealing insights into ene cyclisations and highlighting the role of compounds like this compound in the synthesis of complex organic structures (Braddock & Brown, 2000).
Properties
IUPAC Name |
5-methylhex-5-enenitrile |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H11N/c1-7(2)5-3-4-6-8/h1,3-5H2,2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NETAIQQWYLQFTM-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=C)CCCC#N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H11N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20198630 |
Source
|
| Record name | 5-Methylhex-5-enenitrile | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20198630 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
109.17 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
50592-60-4 |
Source
|
| Record name | 5-Methyl-5-hexenenitrile | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=50592-60-4 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 5-Methylhex-5-enenitrile | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0050592604 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 5-Methylhex-5-enenitrile | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20198630 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 5-methylhex-5-enenitrile | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.051.464 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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